N-(4-methoxyphenyl)-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxamide

Specification

• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-4-oxo-1-phenylpyridazine-3-carboxamide
• Standard InChI: InChI=1S/C18H15N3O3/c1-24-15-9-7-13(8-10-15)19-18(23)17-16(22)11-12-21(20-17)14-5-3-2-4-6-14/h2-12H,1H3,(H,19,23)
• Standard InChI Key: RWOPTBWNNCLGHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=NN(C=CC2=O)C3=CC=CC=C3

Introduction

Structural Characteristics

Molecular Architecture

The compound’s molecular formula is C₁₈H₁₅N₃O₃, with a molecular weight of 321.3 g/mol. Its IUPAC name, N-(4-methoxyphenyl)-4-oxo-1-phenylpyridazine-3-carboxamide, reflects its core structure:

• A dihydropyridazine ring (a six-membered heterocycle with two adjacent nitrogen atoms) at positions 1 and 2.

• A 4-oxo group at position 4, contributing to the compound’s polarity and hydrogen-bonding capacity.

• A phenyl group at position 1 and a 4-methoxyphenyl carboxamide substituent at position 3.

The crystal structure of related dihydropyridazine derivatives (e.g., 4-oxo-N-phenyl-1,4-dihydropyridine-3-carboxamide) reveals nearly planar conformations stabilized by intermolecular hydrogen bonds between NH and carbonyl oxygen atoms. This suggests that the title compound may adopt similar packing arrangements, influencing its solubility and solid-state reactivity.

Key Functional Groups and Reactivity

• Dihydropyridazine Core: The partially unsaturated ring system allows for electrophilic substitution and redox reactions.

• Methoxyphenyl Group: The electron-donating methoxy substituent enhances solubility in polar organic solvents and may modulate biological activity.

• Carboxamide Linkage: The -CONH- group enables hydrogen bonding with biological targets, a critical feature for enzyme inhibition.

Synthesis and Preparation

Synthetic Routes

The compound is typically synthesized via multi-step organic reactions:

• Amide Formation: Condensation of 4-methoxyaniline with a pyridazine-3-carbonyl chloride intermediate.

• Cyclization: Construction of the dihydropyridazine ring through thermal or acid-catalyzed cyclization of precursor hydrazides.

A representative pathway involves:

• Reacting phenylhydrazine with a β-keto ester to form a hydrazone intermediate.

• Cyclization under acidic conditions to yield the dihydropyridazine core.

• Coupling with 4-methoxyphenyl isocyanate to introduce the carboxamide group.

Optimization Considerations

• Solvent Choice: Polar aprotic solvents (e.g., DMF) improve reaction yields by stabilizing charged intermediates.

• Temperature Control: Cyclization steps often require elevated temperatures (80–120°C) to drive dehydration.

Physicochemical Properties

Property	Value
Molecular Weight	321.3 g/mol
LogP (Partition Coefficient)	3.89
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	6
Polar Surface Area	57.28 Ų
Solubility	Soluble in DMSO, DMF

The relatively high LogP value indicates moderate lipophilicity, suggesting favorable membrane permeability for biological applications. The polar surface area aligns with typical orally bioavailable drugs.

Biological Activities and Mechanisms

Enzyme Inhibition

Dihydropyridazine derivatives are known to inhibit enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterases (PDEs). The title compound’s carboxamide group may interact with catalytic residues in enzyme active sites, while the methoxyphenyl moiety could enhance selectivity for inflammatory targets.

Applications in Medicinal Chemistry

Drug Discovery

The compound serves as a scaffold for developing:

• Anti-inflammatory Agents: Targeting COX-2 with reduced gastrointestinal toxicity compared to traditional NSAIDs.

• Antimicrobials: Addressing multidrug-resistant pathogens through novel mechanisms.

• Kinase Inhibitors: Potential use in oncology for tyrosine kinase-driven cancers.

Structure-Activity Relationship (SAR) Studies

Modifications to the methoxyphenyl or phenyl groups alter bioactivity:

• Electron-Withdrawing Substituents (e.g., -Cl, -CF₃) enhance antimicrobial potency but reduce solubility.

• Methoxy Group Position: Para-substitution (as in the title compound) optimizes enzyme inhibition compared to ortho or meta analogs.

Recent Research Advancements

Crystal Engineering

A 2024 study of a related dihydropyridazine carboxamide revealed a monoclinic crystal system (P2₁/n) with hydrogen-bonded chains along the b-axis. This structural insight aids in designing co-crystals to improve solubility and stability.

Computational Modeling

Molecular dynamics simulations indicate that the title compound adopts a planar conformation in aqueous solution, favoring interactions with flat binding pockets (e.g., DNA minor groove).

Synthetic Innovations

Recent protocols employ microwave-assisted synthesis to reduce reaction times from hours to minutes while maintaining yields >80%.